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Compound of Interest

Compound Name: Dipalmitelaidin

cat. No.: B3026124

An In-depth Technical Guide to Dipalmitelaidin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and synthesis of Dipalmitelaidin, a diacylglycerol of interest in
lipid research and various industrial applications.

Chemical Structure and Identification

Dipalmitelaidin is a diacylglycerol molecule, specifically a 1,3-diacylglycerol. Its structure
consists of a central glycerol backbone to which two molecules of palmitelaidic acid are
attached via ester bonds at the sn-1 and sn-3 positions. Palmitelaidic acid is a
monounsaturated 16-carbon fatty acid, with the single double bond located at the ninth carbon
atom from the carboxyl end, exhibiting a trans configuration.

The IUPAC name for Dipalmitelaidin is [3-[(E)-hexadec-9-enoyl]oxy-2-hydroxypropyl] (E)-
hexadec-9-enoate[1]. It is also commonly referred to as 1,3-Dipalmitelaidin or 1,3-
Dipalmitelaidin(trans-9)(C16:1T)[2].

Below is a diagram illustrating the chemical structure of Dipalmitelaidin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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